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Compound of Interest

Compound Name:
Bis(2-ethylhexyl) phenyl

phosphate

CAS No.: 16368-97-1

Cat. No.: B108047

Get Quote

CAS No: 16368-97-1 Synonyms: Phosphoric acid, bis(2-ethylhexyl) phenyl ester; BEHPP.[1][2]

[3] Primary Hazard: Aquatic Toxicity (Acute 1, Chronic 1).[1][4]

Executive Safety Summary
Bis(2-ethylhexyl) phenyl phosphate is an organophosphate ester (OPE) widely used as a

flame retardant and plasticizer.[1][5] Unlike its structural analog Bis(2-ethylhexyl) hydrogen

phosphate (D2EHPA), BEHPP is not acutely corrosive to skin but poses a severe threat to

aquatic ecosystems.[1]

Critical Warning: Do not confuse CAS 16368-97-1 (BEHPP) with CAS 298-07-7 (D2EHPA).[1]

[2] Misidentification leads to improper waste segregation (Corrosive vs. Toxic).[1]
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Property Value Operational Implication

Physical State
Viscous Liquid

(Colorless/Amber)

Requires leak-proof secondary

containment.[1][2]

Flash Point ~196°C - 235°C

Combustible but not highly

flammable.[1][2] Segregate

from oxidizers.[1]

Water Solubility Negligible (<0.1 mg/L)

Do not flush. It will persist in

traps and contaminate effluent.

[1][2]

Density ~0.99 g/cm³
Floats/suspends in water;

forms surface films.[1][2]

Pre-Disposal Characterization
Before disposal, you must characterize the waste stream to determine the correct regulatory

pathway.[1] Use the decision logic below to classify your material.

DOT Diagram 1: Waste Classification Logic
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Waste Generation

Is the waste pure BEHPP?

Is it mixed with solvents?

No

Stream A: Pure/Oily Waste
Label: Toxic to Aquatic Life

Yes

Are solvents Halogenated?
(e.g., DCM, Chloroform)

Yes

Stream B: Halogenated Solvent Waste
(High BTU Incineration)

Yes

Stream C: Non-Halogenated Solvent Waste
(Fuel Blending)

No

Click to download full resolution via product page

Figure 1: Decision tree for segregating BEHPP waste streams based on solvent composition.

Step-by-Step Disposal Protocol
Phase 1: Collection & Segregation
Objective: Prevent environmental release and cross-contamination.[1]

Container Selection:

Recommended: High-Density Polyethylene (HDPE) or Glass (Amber).[1]

Avoid: Low-density plastics that may leach or deform over long storage periods due to

plasticizing effects.[1]
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Segregation:

Isolate from Strong Oxidizers (e.g., Peroxides, Nitric Acid) to prevent exothermic reactions.

[1]

Do not mix with "Corrosive Acid" waste unless the solvent carrier dictates it.[1] BEHPP

itself is neutral.[1][4]

Phase 2: Labeling
Labeling must meet GHS and local hazardous waste regulations (e.g., RCRA in the US).[1]

Chemical Name: Bis(2-ethylhexyl) phenyl phosphate.[1][3][4][6][7][8]

Hazard Statements:

H410: Very toxic to aquatic life with long-lasting effects.[1][9]

Combustible Liquid (if bulk).[1][6]

Waste Code (US RCRA): Not a P- or U-listed waste by default, but often characterized under

state codes for "Organic Toxicity" or general "Environmentally Hazardous Substances."[1]

Check 40 CFR 261.

Phase 3: Destruction Method
The only validated destruction method for Organophosphate Esters is Incineration.

Method: High-temperature incineration (>1000°C) with flue gas scrubbing.[1]

Mechanism: Thermal oxidation breaks the P-O-C bonds, converting the phosphorus into

solid phosphate salts (scrubber ash) and the organic chain into CO₂/H₂O.[1]

Prohibition: Never use chemical drain treatment (bleach/hydrolysis) as a disposal method.[1]

Hydrolysis can yield phenol and 2-ethylhexanol, creating a new toxicity profile without

effectively neutralizing the waste.

Spill Management: "Dry Clean" Protocol
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Because BEHPP is an aquatic toxin, water must never be used as a primary cleanup agent.[1]

DOT Diagram 2: Spill Response Workflow

Spill Detected 1. Dike with Absorbent
(Vermiculite/Sand)

2. Absorb Liquid
(Do NOT use water)

3. Scoop into
Sealable Container

4. Solvent Wipe Surface
(Acetone/Ethanol)

5. Dispose as
Hazardous Waste

Click to download full resolution via product page

Figure 2: The "Dry Clean" protocol ensures no chemical enters the drainage system.[1][2]

Spill Kit Requirements:

Absorbent: Vermiculite, clay, or proprietary organophosphate pads.[1]

PPE: Nitrile gloves (double gloving recommended for prolonged contact), lab coat, safety

goggles.[1]

Solvent: Acetone or Ethanol (for final surface polish only).[1]

Regulatory & Scientific Context
Why Incineration? Research into the environmental fate of organophosphates indicates they

are persistent in anaerobic conditions (sediment).[1] While BEHPP is biodegradable under

aerobic conditions (approx. 65-80% in 28 days), the intermediate metabolites can be stable

and toxic.[1] Standard wastewater treatment plants (WWTP) often fail to fully capture

organophosphate esters, leading to release in effluent.[1] Therefore, source control via

incineration is the only responsible disposal path.

Storage Stability BEHPP is stable at room temperature but decomposes at high heat (>240°C)

to release toxic phosphorus oxide fumes.[1] Fire involving waste containers requires self-

contained breathing apparatus (SCBA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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